Cas no 89937-79-1 (5-hydroxy-2-methylpyridine-3-carboxylic acid)

• Product Name: 5-hydroxy-2-methylpyridine-3-carboxylic acid
• CAS No: 89937-79-1
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 712499
• PubChem ID: 53430780
• Update Time: 2025-11-02

5-hydroxy-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methylnicotinic acid
• 5-hydroxy-2-methylpyridine-3-carboxylic acid
• 5-Hydroxy-2-methyl-3-pyridinecarboxylic acid
• SCHEMBL841657
• 5-Hydroxy-2-methylnicotinicacid
• E88356
• SB53589
• DTXSID80700238
• PS-18148
• 89937-79-1
• DB-333031
• Nicotinic acid, 5-hydroxy-2-methyl- (6CI,7CI)

• Inchi： 1S/C7H7NO3/c1-4-6(7(10)11)2-5(9)3-8-4/h2-3,9H,1H3,(H,10,11)
• InChI Key： MMCGIQHKJYKECN-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (77 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-hydroxy-2-methylpyridine-3-carboxylic acid

5-Hydroxy-2-Methylpyridine-3-Carboxylic Acid (CAS 89937-79-1): Properties, Applications, and Market Insights

5-Hydroxy-2-methylpyridine-3-carboxylic acid (CAS 89937-79-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid derivative belongs to the pyridine family, featuring both hydroxyl and carboxylic acid functional groups that make it valuable for synthetic applications. With the growing demand for pyridine-based intermediates in drug development, this compound has emerged as a crucial building block for various bioactive molecules.

The molecular structure of 5-hydroxy-2-methylpyridine-3-carboxylic acid combines aromatic character with functional group versatility, allowing for diverse chemical transformations. Researchers particularly value its chelating properties and ability to form stable complexes with metal ions, making it useful in catalysis and material science applications. Recent studies highlight its potential as a precursor for biodegradable chelating agents, aligning with the current industry focus on environmentally friendly chemical solutions.

In pharmaceutical applications, CAS 89937-79-1 serves as a key intermediate for synthesizing various drug candidates, particularly those targeting neurological disorders and inflammatory conditions. The compound's structural features allow for easy modification, enabling medicinal chemists to create derivatives with improved bioavailability and target specificity. With the pharmaceutical industry's increasing emphasis on small molecule therapeutics, this pyridine derivative has gained prominence in drug discovery pipelines.

The agrochemical sector has also shown growing interest in 5-hydroxy-2-methylpyridine-3-carboxylic acid as a building block for novel crop protection agents. Its structural motifs appear in several newly developed fungicides and plant growth regulators, addressing the agricultural industry's need for more effective and environmentally sustainable solutions. This aligns with current trends in green chemistry and sustainable agriculture practices.

From a synthetic chemistry perspective, 89937-79-1 offers several advantages. The compound demonstrates good stability under various reaction conditions while maintaining sufficient reactivity for further functionalization. Recent publications have highlighted its use in multicomponent reactions, a hot topic in synthetic methodology that allows for efficient construction of complex molecules from simple precursors. These developments contribute to the growing body of research on atom-economical synthetic routes.

Market analysis indicates steady growth in demand for 5-hydroxy-2-methylpyridine-3-carboxylic acid, particularly from contract research organizations and specialty chemical manufacturers. The compound's price trend reflects its increasing importance in fine chemical synthesis, with current market prices varying based on purity grades and order quantities. Suppliers typically offer this chemical in research quantities (grams to kilograms) with purity levels ranging from 95% to 99%, catering to different application requirements.

Quality control aspects of CAS 89937-79-1 involve rigorous analytical testing, including HPLC, NMR, and mass spectrometry characterization. The compound's spectroscopic properties are well-documented, facilitating its identification and purity assessment. Storage recommendations typically suggest keeping the material in a cool, dry environment protected from light, with stability data indicating good shelf life under proper conditions.

Recent patent literature reveals innovative applications of 5-hydroxy-2-methylpyridine-3-carboxylic acid in material science, particularly in the development of functional polymers and coordination complexes. Researchers have utilized its bifunctional nature to create novel materials with tailored properties for electronic and optical applications. These developments align with current interests in smart materials and molecular electronics.

Environmental and safety considerations for handling 89937-79-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Material safety data sheets provide comprehensive guidance on handling, storage, and disposal procedures in compliance with chemical safety regulations.

The future outlook for 5-hydroxy-2-methylpyridine-3-carboxylic acid appears promising, with potential applications expanding into emerging fields like metal-organic frameworks (MOFs) and bioconjugation chemistry. As research continues to uncover new uses for this versatile building block, its commercial significance is expected to grow correspondingly, making it a compound worth watching in the specialty chemicals market.